3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4(1H)-one

• IUPAC Name: 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• InChI: InChI=1S/C21H18N4O2/c1-13-4-8-17(9-5-13)25-11-10-18(26)19(23-25)21-22-20(24-27-21)16-7-6-14(2)15(3)12-16/h4-12H,1-3H3
• InChI Key: SSNTZMWVCQTUJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• CAS No.: 1986519-15-6

Description

The compound “3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4(1H)-one” is a complex organic molecule that contains several functional groups and rings, including a pyridazinone ring, an oxadiazole ring, and two phenyl rings. The molecular formula of the compound is C21H18N4O2.

Scientific Research Applications

Synthesis and Biological Activity

Research on compounds with similar structures, such as pyridazinones and oxadiazoles, indicates a broad interest in their synthesis due to their potential biological activities. For instance, Kamble et al. (2015) synthesized a series of pyridazin-3(2H)-one derivatives and evaluated their anticancer, antiangiogenic, and antioxidant activities. These compounds were found to inhibit the viability of several human cancer cell lines and showed promising antiangiogenic and antioxidant activities, highlighting the therapeutic potential of pyridazinones in cancer treatment and prevention of tumor progression (Kamble et al., 2015).

Antimicrobial and Antifungal Activities

Another study by Abou-Elmagd et al. (2015) focused on the antimicrobial properties of compounds derived from 2(3H)-furanones, including pyridazinones and oxadiazoles, against various bacteria and fungi. These findings underscore the potential use of such compounds in developing new antimicrobial agents to combat resistant microbial strains (Abou-Elmagd et al., 2015).

Antiviral Activities

The conversion of furanones to heterocyclic systems, including pyridazinones, has been studied by Hashem et al. (2007), who also assessed their antiviral activities against hepatitis A virus (HAV) and herpes simplex virus-1 (HSV-1). Some of the synthesized compounds demonstrated promising antiviral properties, suggesting the relevance of these chemical frameworks in developing antiviral drugs (Hashem et al., 2007).

Antioxidant Properties

The study by Kamble et al. (2015) not only highlighted the anticancer and antiangiogenic potentials of pyridazin-3(2H)-one derivatives but also their antioxidant properties. These compounds were evaluated using various assays and compared to standard antioxidants, showing that certain derivatives exhibit significant radical scavenging activities, which could be beneficial in preventing oxidative stress-related diseases (Kamble et al., 2015).

Safety and Hazards

Based on the information from AK Scientific, the compound has a signal word of “Warning” with hazard statements H315, H319, and H335. These codes indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.